(2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine
Overview
Description
(2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine, also known as DBF, is a chemical compound that has been studied for its potential use in scientific research. It is a chiral compound, meaning that it has two possible stereoisomers, but the (2R) form has been found to have the most promising properties. In
Mechanism of Action
The mechanism of action of (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine involves its ability to selectively inhibit the reuptake of serotonin. This leads to an increase in the levels of serotonin in the brain, which can lead to improvements in mood and the treatment of depression. (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine has also been found to have some affinity for dopamine and norepinephrine transporters, although its effects on these neurotransmitters are less well understood.
Biochemical and Physiological Effects
(2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine has been found to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which can lead to improvements in mood and the treatment of depression. (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine has also been found to have some affinity for dopamine and norepinephrine transporters, although its effects on these neurotransmitters are less well understood. In addition, (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine has been found to have some antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine for lab experiments is its selectivity for serotonin transporters. This makes it a useful tool for studying the role of serotonin in various physiological processes. However, one limitation of (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine is its relatively low potency compared to other SSRIs, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine. One area of interest is in the development of more potent and selective SSRIs based on the structure of (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine. Another area of interest is in the study of the effects of (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine on other neurotransmitters, such as dopamine and norepinephrine. Finally, there is interest in exploring the potential therapeutic uses of (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine in the treatment of various neurological and psychiatric disorders.
Synthesis Methods
The synthesis of (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine involves several steps. First, 2-benzofuranone is reacted with ethylmagnesium bromide to form a Grignard reagent. This is then reacted with (R)-1-chloro-2-propanol to form the corresponding alcohol. The alcohol is then treated with lithium aluminum hydride to reduce it to the corresponding amine, which is (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine.
Scientific Research Applications
(2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine has been studied for its potential use in several areas of scientific research. One of the most promising areas is in neuroscience, where it has been found to act as a selective serotonin reuptake inhibitor (SSRI). This means that it can increase the levels of serotonin in the brain, which has been linked to improvements in mood and the treatment of depression. (2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine has also been studied for its potential use in the treatment of anxiety disorders and addiction.
properties
IUPAC Name |
(2R)-2-(1,3-dihydro-2-benzofuran-5-yl)propan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-8(5-12)9-2-3-10-6-13-7-11(10)4-9/h2-4,8H,5-7,12H2,1H3/t8-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEDDBMMZTBFGDG-QMMMGPOBSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)C1=CC2=C(COC2)C=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CN)C1=CC2=C(COC2)C=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-2-(1,3-Dihydro-2-benzofuran-5-yl)propan-1-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-5-((7-methyl-4-oxo-2-thiomorpholino-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-propyl-2-thioxothiazolidin-4-one](/img/structure/B2914782.png)
![2-{[4-amino-5-(2-thienylsulfonyl)pyrimidin-2-yl]thio}-N-butyl-N-methylacetamide](/img/structure/B2914783.png)
![2-(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)acetonitrile](/img/structure/B2914785.png)
![(E)-N-(3-(2-ethoxyethyl)-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)-4-((4-methoxyphenyl)sulfonyl)butanamide](/img/structure/B2914786.png)
![2-(8-methoxy-3-oxo-2-phenyl-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)-N-phenylacetamide](/img/structure/B2914787.png)
![2-[1,3-dimethyl-7-(2-methylphenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-propylacetamide](/img/structure/B2914788.png)
